(S)-2-(((Benzyloxy)carbonyl)(methyl)amino)-5-(tert-butoxy)-5-oxopentanoic acid

• IUPAC Name: (2S)-2-[methyl(phenylmethoxycarbonyl)amino]-5-[(2-methylpropan-2-yl)oxy]-5-oxopentanoic acid
• InChI: InChI=1S/C18H25NO6/c1-18(2,3)25-15(20)11-10-14(16(21)22)19(4)17(23)24-12-13-8-6-5-7-9-13/h5-9,14H,10-12H2,1-4H3,(H,21,22)/t14-/m0/s1
• InChI Key: XPZXECGLTZKQDX-AWEZNQCLSA-N
• Canonical SMILES: CC(C)(C)OC(=O)CCC(C(=O)O)N(C)C(=O)OCC1=CC=CC=C1
• Isomeric SMILES: CC(C)(C)OC(=O)CC[C@@H](C(=O)O)N(C)C(=O)OCC1=CC=CC=C1
• Molecular Formula: C18H25NO6
• DSSTOX Substance ID: DTXSID40427171
• Molecular Weight: 351.4 g/mol
• CAS RN: 42417-71-0

Description

(S)-2-(((Benzyloxy)carbonyl)(methyl)amino)-5-(tert-butoxy)-5-oxopentanoic acid, also known as Boc-L-tert-leucine, is a chemical compound that belongs to the family of amino acids. It is widely used in scientific research for its unique properties and applications.

Scientific Research Applications

Synthesis and Derivative Formation

• This compound is used as a starting material or intermediate in the synthesis of various non-proteinogenic amino acids and their derivatives. For instance, it played a role in the synthesis of (S)-(+)-2-Amino-6-(aminooxy)hexanoic acid and its derivatives, showcasing its utility in developing novel amino acids (Adamczyk & Reddy, 2001).

Peptide Modification

• It's involved in the preparation and modification of peptides. For example, it was used in C-Alkylation of peptides containing Aminomalonate and (Amino)(cyano)acetate residues, demonstrating its role in peptide backbone modification and the creation of new peptides with unique properties (Matt & Seebach, 1998).

Role in Enantiopure Compound Synthesis

• The compound is instrumental in the synthesis of enantiopure non-natural alpha-amino acids, as seen in the creation of tert-butyl (2S)-2-[bis(tert-butoxycarbonyl)amino]-5-oxopentanoate from L-glutamic acid, which is a key intermediate in synthesizing various delta,epsilon-unsaturated alpha-amino acids (Constantinou-Kokotou et al., 2001).

Structural Studies

• Structural analysis of related compounds, such as O-Benzyl-N-tert-butoxycarbonyl-N-methyl-L-tyrosine, has been conducted to understand better the role of N-methylation in peptide conformation. This kind of research underscores the importance of such compounds in elucidating biochemical and structural aspects of peptides and amino acids (Jankowska et al., 2002).

Development of Chromogenic Amino Acids

• It's been used in the development of sequence-specific chromogenic protease substrates, an application seen in the synthesis of (2S,3S)-2-Amino-3-hydroxy-5-(4-nitrophenoxy)pentanoic acid for the selective assay of HIV-Protease (Badalassi et al., 2002).